2-(2-fluoro[1,1'-biphenyl]-4-yl)-N-(4-methoxyphenyl)propanamide

• Molecular Formula: C22H20FNO2
• Molecular Weight: 349.4 g/mol
• IUPAC Name: 2-(3-fluoro-4-phenylphenyl)-N-(4-methoxyphenyl)propanamide
• InChI: InChI=1S/C22H20FNO2/c1-15(22(25)24-18-9-11-19(26-2)12-10-18)17-8-13-20(21(23)14-17)16-6-4-3-5-7-16/h3-15H,1-2H3,(H,24,25)
• InChI Key: XCIUMBONESTDIN-UHFFFAOYSA-N
• SMILES: CC(C1=CC(=C(C=C1)C2=CC=CC=C2)F)C(=O)NC3=CC=C(C=C3)OC

Description

2-(2-fluoro[1,1'-biphenyl]-4-yl)-N-(4-methoxyphenyl)propanamide, also known as Fluoromethamphetamine (FMA), is a psychoactive substance that belongs to the amphetamine class of drugs. It is a potent stimulant that has been used for both medicinal and recreational purposes. The compound has been the subject of extensive research due to its potential therapeutic applications and its effects on the central nervous system.

Mechanism of Action

FMA works by increasing the levels of dopamine and norepinephrine in the brain. It does this by inhibiting the reuptake of these neurotransmitters, which leads to an increase in their concentration in the synapse. This results in an increase in the activity of the central nervous system, leading to increased alertness, energy, and focus.
Biochemical and physiological effects:
FMA has been shown to have a number of biochemical and physiological effects on the body. It increases heart rate, blood pressure, and body temperature, which can lead to adverse effects such as cardiovascular problems, dehydration, and hyperthermia. It can also cause psychological effects such as euphoria, increased sociability, and increased confidence.

Advantages and Limitations for Lab Experiments

FMA has a number of advantages and limitations for use in laboratory experiments. Its potent stimulant effects make it useful for studying the effects of dopamine and norepinephrine on the central nervous system. However, its potential for abuse and its adverse effects on the body make it difficult to use in human studies. Animal studies are also limited by ethical considerations and the potential for harm to the animals.

Future Directions

There are a number of future directions for research on FMA. One area of interest is the development of new drugs that target the dopamine and norepinephrine systems, which could have potential therapeutic applications in the treatment of ADHD, depression, and other psychiatric disorders. Another area of interest is the development of new methods for synthesizing FMA and other amphetamine derivatives, which could lead to more efficient and cost-effective production methods. Finally, there is a need for further research into the long-term effects of FMA on the central nervous system and the body, particularly with regards to its potential for addiction and abuse.

Synthesis Methods

The synthesis of FMA involves the reaction of 2-fluoro-4-bromobiphenyl with 4-methoxyphenylpropan-2-one in the presence of a reducing agent such as lithium aluminum hydride. The resulting product is then purified through a series of chemical processes to obtain the final product.

Scientific Research Applications

FMA has been extensively studied for its potential therapeutic applications, particularly in the treatment of attention deficit hyperactivity disorder (ADHD) and narcolepsy. It has been shown to increase the levels of dopamine and norepinephrine in the brain, which are neurotransmitters that play a crucial role in regulating mood, attention, and arousal.